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Compound of Interest

Compound Name: 2-(4-Methylphenyl)propanal
CAS No.: 99-72-9
Cat. No.: B1208121

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Foreword: Unveiling the Profile of a Versatile
Aldehyde

This guide serves as a comprehensive technical resource on 2-(p-tolyl)propionic aldehyde, also
known by synonyms such as p-methyl hydratropaldehyde and 2-(4-methylphenyl)propanal.
While established in the fragrance industry for its distinct aromatic profile, its potential in other
scientific domains, including pharmaceutical research, remains an area of nascent exploration.
As Senior Application Scientists, our objective is to present a detailed synthesis of the current
knowledge surrounding this compound, grounded in established chemical principles and
supported by verifiable data. This document is structured to provide not only a summary of
properties but also actionable insights into its synthesis, characterization, and handling, thereby
empowering researchers to explore its untapped potential.

Physicochemical and Spectroscopic
Characterization
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A thorough understanding of a molecule's physical and chemical properties is fundamental to
its application in research and development. 2-(p-tolyl)propionic aldehyde is a colorless to pale
yellow liquid with a characteristic floral, green, and sweet aroma.[1]

Physical and Chemical Properties

Property Value Source
Molecular Formula C10H120 [1]
Molecular Weight 148.20 g/mol [1]
CAS Number 99-72-9 [1]
Appearance Pale yellow clear liquid (est.) [1]

. _ 0.97900 to 0.98500 @ 25.00
Specific Gravity oc [1]

1.51300to 1.51700 @ 20.00

Refractive Index oc [1]
N , 222.00 to 224.00 °C @ 760.00
Boiling Point [1]
mm Hg
Flash Point 213.00 °F TCC (100.56 °C) [1]

Soluble in alcohol; sparingly
Solubility soluble in water (558.6 mg/lL @  [1]
25 °C est.)

Spectroscopic Profile

Spectroscopic analysis is critical for the unambiguous identification and quality control of 2-(p-
tolyl)propionic aldehyde. While a complete, verified set of spectra for this specific compound is
not readily available in public repositories, data from closely related structural analogs and
predictive models provide a reliable basis for its characterization.

IH NMR Spectroscopy: The proton NMR spectrum is a key tool for structural elucidation. For 2-
(p-tolyl)propionic aldehyde, the expected signals would be: a singlet for the aldehydic proton, a
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quartet for the methine proton, a doublet for the methyl group adjacent to the methine, signals
for the aromatic protons, and a singlet for the tolyl methyl group.

13C NMR Spectroscopy: The carbon NMR would provide further confirmation of the structure.
Based on analogous compounds, the aldehydic carbon would appear significantly downfield.
For the structurally similar 2-methyl-3-(p-tolyl)propanal, the aldehyde carbon appears around
205 ppm.[2]

The IR spectrum is expected to show a strong characteristic absorption band for the aldehyde
C=0 stretch, typically in the region of 1720-1740 cm~*. Additional bands corresponding to C-H
stretches of the alkyl and aromatic groups, as well as aromatic C=C bending, would also be
present.

Electron impact mass spectrometry would likely show a molecular ion peak corresponding to
the molecular weight of the compound (m/z = 148.20). Common fragmentation patterns for
aldehydes include the loss of the aldehydic proton (M-1) or the formyl group (M-29).[3] For aryl
aldehydes, fragmentation of the aromatic ring is also expected.

Synthesis of 2-(p-tolyl)propionic Aldehyde:
Pathways and Protocols

The synthesis of 2-(p-tolyl)propionic aldehyde can be approached through several established
organic chemistry transformations. The choice of method often depends on the starting
materials, desired scale, and purity requirements. Two primary and logical synthetic routes are
the oxidation of the corresponding primary alcohol and the hydroformylation of p-
methylstyrene.

Synthesis via Oxidation of 2-(p-tolyl)propan-1-ol

A reliable method for the synthesis of aldehydes is the controlled oxidation of primary alcohols.
[4][5] This avoids over-oxidation to the carboxylic acid, which can be a common side reaction.
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Oxidation of 2-(p-tolyl)propan-1-ol

\ [O] (e.g., PCC, Swern)
2-(p-t0|y|)propan-1-olj

Click to download full resolution via product page
Caption: Oxidation of 2-(p-tolyl)propan-1-ol to the corresponding aldehyde.

The Swern oxidation is a mild and efficient method for converting primary alcohols to
aldehydes.[4]

» Preparation of the Oxidizing Agent: In a flame-dried, three-necked flask equipped with a
magnetic stirrer, thermometer, and nitrogen inlet, dissolve oxalyl chloride (1.2 equivalents) in
anhydrous dichloromethane (DCM) and cool to -78 °C (dry ice/acetone bath).

» Activation: Slowly add dimethyl sulfoxide (DMSO, 2.4 equivalents) dropwise to the cooled
solution, maintaining the temperature below -60 °C. Stir for 15 minutes.

» Alcohol Addition: Add a solution of 2-(p-tolyl)propan-1-ol (1.0 equivalent) in DCM dropwise,
keeping the internal temperature below -60 °C. Stir for 30 minutes.

e Quenching: Add triethylamine (5.0 equivalents) dropwise, allowing the temperature to warm
to room temperature.

o Work-up: Add water to the reaction mixture and separate the organic layer. Wash the organic
layer sequentially with dilute HCI, saturated sodium bicarbonate solution, and brine.

« Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate
under reduced pressure. The crude product can be purified by vacuum distillation to yield
pure 2-(p-tolyl)propionic aldehyde.

Synthesis via Hydroformylation of p-Methylstyrene
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Hydroformylation, also known as the oxo process, is an industrially significant reaction that
introduces a formyl group and a hydrogen atom across the double bond of an alkene.[6] This
method can be used to synthesize 2-(p-tolyl)propionic aldehyde from p-methylstyrene.

Hydroformylation of p-Methylstyrene

CO, Hz, Rh catalyst
p-Methylstyrene

Click to download full resolution via product page

Caption: Synthesis of 2-(p-tolyl)propionic aldehyde via hydroformylation.

This protocol is a general procedure that can be adapted for the hydroformylation of p-
methylstyrene.[7]

» Catalyst Preparation: In a high-pressure autoclave, charge a rhodium precursor (e.g.,
Rh(acac)(CO)z) and a suitable phosphine ligand under an inert atmosphere.

e Reaction Setup: Add the solvent (e.g., toluene) and p-methylstyrene to the autoclave.

e Reaction Conditions: Seal the autoclave, purge with syngas (a mixture of CO and Hz), and
then pressurize to the desired pressure (e.g., 20-100 atm). Heat the reaction mixture to the
desired temperature (e.g., 80-120 °C) with stirring.

» Monitoring: Monitor the reaction progress by gas chromatography (GC) to observe the
consumption of the starting material and the formation of the aldehyde product.

o Work-up and Purification: After the reaction is complete, cool the autoclave to room
temperature and carefully vent the excess pressure. The reaction mixture can be
concentrated and the product purified by vacuum distillation.

Applications and Biological Relevance
Fragrance and Flavor Industry
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The primary commercial application of 2-(p-tolyl)propionic aldehyde is in the fragrance and
flavor industry.[1] It is valued for its floral, green, and sweet scent profile and is used as a
component in various perfumes and cosmetic products.

Potential in Pharmaceutical and Agrochemical Synthesis

While direct applications in drug development are not well-documented, 2-(p-tolyl)propionic
aldehyde represents a potentially valuable synthetic intermediate. Its structural motif, a
substituted propionaldehyde, is a precursor to a variety of other functional groups. For

instance, it can be oxidized to 2-(p-tolyl)propionic acid, a known intermediate in the synthesis of
some non-steroidal anti-inflammatory drugs (NSAIDs) or their impurities.[8] Furthermore, the
aldehyde functionality allows for a range of chemical transformations, including but not limited
to:

e Reductive amination to form various amines.
o Wittig and related olefination reactions to generate substituted alkenes.
 Aldol and other condensation reactions to build more complex carbon skeletons.

These transformations open up possibilities for its use as a building block in the synthesis of
novel bioactive molecules.

Synthetic Utility of 2-(p-tolyl)propionic aldehyde

4 h
N J

Oxidation Reductive Amination Olefination Aldol Condensation

G-(p-tolyl)propionic acia [Substituted Alkenes] Aldol Adducts

Click to download full resolution via product page

Caption: Potential synthetic transformations of 2-(p-tolyl)propionic aldehyde.
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Safety and Handling

For research and development purposes, a clear understanding of the toxicological profile and
appropriate handling procedures is essential.

Toxicological Data
e Oral LD50 (rat): 3500 mg/kg[1]

e Dermal LD50 (rabbit): > 5000 mg/kg[1]

» Skin Irritation/Sensitization: A 4% solution was reported to cause no irritation or sensitization.

[1]

While these data suggest moderate to low acute toxicity, it is crucial to handle the compound
with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a
lab coat, in a well-ventilated area.

Conclusion and Future Outlook

2-(p-tolyl)propionic aldehyde is a well-characterized compound with established applications in
the fragrance industry. Its synthesis is achievable through standard organic transformations,
and its spectroscopic properties provide a clear basis for its identification and quality control.
While its direct role in drug development is not yet defined, its chemical functionality marks it as
a versatile intermediate for the synthesis of more complex molecules. The lack of extensive
research into its biological activities presents an opportunity for future investigations.
Researchers in pharmaceutical and medicinal chemistry may find this compound to be a
valuable starting point for the design and synthesis of novel therapeutic agents. This guide
provides the foundational knowledge necessary to embark on such exploratory work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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